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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available toxicological data for

C.I. Pigment Orange 62 (CAS No. 52846-56-7), a benzimidazolone orange pigment. The

document synthesizes information regarding its acute toxicity, potential for skin and eye

irritation, and the current understanding of its sensitization, mutagenicity, and carcinogenicity

profiles. Due to the limited availability of detailed public study reports for this specific pigment,

this guide combines the reported data with descriptions of standardized experimental protocols,

primarily based on OECD guidelines, to offer a robust framework for assessment. All

quantitative data is presented in tabular format for clarity, and experimental workflows are

visualized using diagrams to facilitate understanding.

Introduction
Pigment Orange 62 is a high-performance organic pigment used in a variety of applications,

including paints, coatings, plastics, and inks.[1] As with any chemical substance, a thorough

understanding of its toxicological profile is essential for ensuring safe handling and use,

particularly in contexts where human exposure is possible. This guide aims to consolidate the

publicly available toxicological information on Pigment Orange 62 and present it in a manner

that is accessible and useful for researchers, scientists, and professionals in drug development

who may encounter this substance.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Pigment Orange 62 is provided in

the table below.

Property Value Reference

Chemical Name

N-(2,3-dihydro-2-oxo-1H-

benzimidazol-5-yl)-2-[(4-

nitrophenyl)azo]-3-

oxobutyramide

[2]

CAS Number 52846-56-7 [2]

Molecular Formula C17H14N6O5 [2]

Molecular Weight 382.33 g/mol [3]

Physical State Solid, orange powder [4]

Water Solubility 11.4 µg/L (at 24 °C) [4]

Toxicological Data
The following sections summarize the available toxicological data for Pigment Orange 62.

Where specific experimental details for this pigment were not available, a general description of

the likely methodology based on standard OECD guidelines is provided.

Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that may occur shortly after

the administration of a single dose of a substance.

Quantitative Data:

Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg bw [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/103697
https://pubchem.ncbi.nlm.nih.gov/compound/103697
https://pubchem.ncbi.nlm.nih.gov/compound/103697
https://chem.echa.europa.eu/100.027.185/dossier-list
https://www.scribd.com/document/704323669/MSDS-Pigment-Orange-62
https://www.scribd.com/document/704323669/MSDS-Pigment-Orange-62
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.scribd.com/document/704323669/MSDS-Pigment-Orange-62
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol (General Description based on OECD Guideline 423):

The acute oral toxicity of Pigment Orange 62 was likely determined using a method similar to

the OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). In this stepwise

procedure, a small number of animals (typically rats) are dosed at a defined starting level. The

outcome (mortality or survival) determines the next dosing step. The reported LD50 of > 2000

mg/kg bw suggests that at this limit dose, no mortality or significant signs of toxicity were

observed.

Acute Oral Toxicity Testing Workflow (General)

Animal Selection and Acclimatization Single Oral Dose Administration
(e.g., 2000 mg/kg bw)

Observation for Clinical Signs
(e.g., 14 days) Gross Necropsy of all Animals Data Analysis and LD50 Determination

Click to download full resolution via product page

Figure 1: Generalized workflow for acute oral toxicity testing.

Skin and Eye Irritation
These studies assess the potential of a substance to cause local, reversible inflammatory

reactions upon contact with skin or eyes.

Qualitative Data:

Skin Irritation: May cause skin irritation.[5]

Eye Irritation: May cause eye irritation.[5] Inhalation of dust may be slightly irritating.[4]

Experimental Protocol (General Description):

Skin Irritation (based on OECD Guideline 404): A small amount of the test substance is

applied to a shaved patch of skin on a test animal (typically a rabbit). The site is observed for

signs of erythema (redness) and edema (swelling) at specified intervals. The lack of

quantitative data for Pigment Orange 62 prevents a definitive classification of its irritation

potential.
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Eye Irritation (based on OECD Guideline 405): A small amount of the test substance is

instilled into the conjunctival sac of one eye of a test animal (typically a rabbit), with the other

eye serving as a control. The eyes are examined for corneal opacity, iritis, and conjunctival

redness and swelling at set intervals.

Skin/Eye Irritation Testing Workflow (General)

Animal Preparation
(e.g., shaving for skin test)

Application of Test Substance
(to skin or eye)

Observation and Scoring
(e.g., Draize scale) Assessment of Irritation Potential

Click to download full resolution via product page

Figure 2: Generalized workflow for skin and eye irritation testing.

Skin Sensitization
Skin sensitization is an allergic response that occurs after repeated contact with a substance.

Data: No specific data on the skin sensitization potential of Pigment Orange 62 were found in

the public domain.

Experimental Protocol (General Description based on OECD Guideline 429 - Local Lymph

Node Assay):

The murine Local Lymph Node Assay (LLNA) is a common method for assessing skin

sensitization potential. The test substance is applied to the ears of mice for several consecutive

days. The proliferation of lymphocytes in the draining auricular lymph nodes is then measured,

typically by the incorporation of a radioactive label or other markers. A significant increase in

lymphocyte proliferation compared to a control group indicates that the substance has

sensitizing potential.
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Skin Sensitization (LLNA) Workflow (General)

Topical Application to Mouse Ear
(Daily for 3 days)

Excision of Auricular Lymph Nodes

Measurement of Lymphocyte Proliferation

Calculation of Stimulation Index (SI)

Click to download full resolution via product page

Figure 3: Generalized workflow for the Local Lymph Node Assay.

Mutagenicity
Mutagenicity tests are conducted to identify substances that can cause genetic mutations.

Data: No specific data on the mutagenicity of Pigment Orange 62 were found in the public

domain.

Experimental Protocol (General Description based on OECD Guideline 471 - Bacterial Reverse

Mutation Test/Ames Test):

The Ames test is a widely used in vitro assay for mutagenicity. It utilizes strains of the

bacterium Salmonella typhimurium that have a mutation preventing them from synthesizing the

amino acid histidine. The bacteria are exposed to the test substance, with and without a

metabolic activation system (S9 mix from rat liver), and plated on a histidine-deficient medium.

If the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow
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and form colonies. An increase in the number of revertant colonies compared to the control

indicates a mutagenic potential.

Ames Test Workflow (General)

Prepare Histidine-Dependent
Bacterial Strains

Expose Bacteria to Test Substance
(+/- S9 Metabolic Activation)

Plate on Histidine-Deficient Medium

Incubate and Count Revertant Colonies

Click to download full resolution via product page

Figure 4: Generalized workflow for the Ames test.

Carcinogenicity
Carcinogenicity studies are long-term studies designed to assess the potential of a substance

to cause cancer.

Data: No specific data on the carcinogenicity of Pigment Orange 62 were found in the public

domain. It is important to note that studies on other organic pigments, such as Pigment Orange

5, have shown equivocal evidence of carcinogenicity in animal studies, highlighting the need

for substance-specific data.[6]

Experimental Protocol (General Description based on OECD Guideline 451):
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Carcinogenicity studies typically involve the long-term administration of the test substance to

animals (usually rats and mice) over a significant portion of their lifespan. The substance is

administered through a relevant route of exposure (e.g., in the diet). Animals are monitored for

the development of tumors, and a full histopathological examination is conducted at the end of

the study.

Summary and Conclusion
The available toxicological data for Pigment Orange 62 is limited in the public domain. The

substance exhibits low acute oral toxicity in rats.[4] There are qualitative indications of a

potential for slight skin and eye irritation.[4][5] However, there is a lack of publicly available data

on skin sensitization, mutagenicity, and carcinogenicity.

For a comprehensive risk assessment, further studies conducted according to standardized

international guidelines would be necessary to fill these data gaps. Researchers and

professionals handling Pigment Orange 62 should adhere to standard laboratory safety

practices, including the use of personal protective equipment to minimize exposure, until more

definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584295#toxicological-data-for-pigment-orange-62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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